Cas no 166666-94-0 (Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-rel-)

• Product Name: Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-rel-
• CAS No: 166666-94-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 110786
• Update Time: 2024-01-24

Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-amino-2-methyl-, (1R,2R)-rel-
• Cyclobutanecarboxylic acid, 1-amino-2-methyl-, trans- (9CI)
• Cyclobutanecarboxylic acid, 1-amino-2-methyl-, (1R,2R)-rel-

• Inchi： 1S/C6H11NO2/c1-4-2-3-6(4,7)5(8)9/h4H,2-3,7H2,1H3,(H,8,9)/t4-,6-/m1/s1
• InChI Key： OZUDURPARMOLKB-INEUFUBQSA-N
• SMILES： [C@@]1(N)(C(O)=O)CC[C@H]1C

Computed Properties

• Exact Mass: 129.079
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 240.9±23.0 °C(Predicted)
• pka: 2.39±0.40(Predicted)